Cas no 79546-31-9 (Carbamic acid,N-4-pyridinyl-, methyl ester)

• Product Name: Carbamic acid,N-4-pyridinyl-, methyl ester
• CAS No: 79546-31-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 563929
• PubChem ID: 157534
• Update Time: 2025-04-19

Carbamic acid,N-4-pyridinyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-4-pyridinyl-, methyl ester
• methyl N-pyridin-4-ylcarbamate
• Carbamic acid, 4-pyridinyl-, methyl ester
• Methyl pyridin-4-ylcarbamate
• SCHEMBL1616693
• AKOS003871715
• 79546-31-9
• DTXSID50229764

• Inchi： 1S/C7H8N2O2/c1-11-7(10)9-6-2-4-8-5-3-6/h2-5H,1H3,(H,8,9,10)
• InChI Key： HAUSEHWKDGUEGE-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 209.5°C at 760 mmHg
• Flash Point: 80.5°C
• Refractive Index: 1.575